![molecular formula C9H12BrNO B1271706 N-[2-(4-bromophenoxy)ethyl]-N-methylamine CAS No. 743456-85-1](/img/structure/B1271706.png)
N-[2-(4-bromophenoxy)ethyl]-N-methylamine
Overview
Description
“N-[2-(4-bromophenoxy)ethyl]-N-methylamine” is a chemical compound . Its linear formula is C9H12BrNO .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . For example, the compound N-(2-aminophenyl)-2-(4-bromophenoxy)acetamide was synthesized and characterized by different spectroscopic techniques .Molecular Structure Analysis
The molecular structure of similar compounds has been studied using X-ray diffraction (XRD) studies . The XRD data confirms that the crystal structure is orthorhombic with space group of Pca2 1 . The intermolecular interactions (N-H … O and N-H … Cg) inside the molecule stabilize the crystal structure .Physical And Chemical Properties Analysis
“N-[2-(4-bromophenoxy)ethyl]-N-methylamine” has a molecular weight of 230.1 . Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, H bond acceptors, H bond donors, freely rotating bonds, ACD/LogP, ACD/LogD, ACD/BCF, ACD/KOC, polar surface area, polarizability, surface tension, and molar volume can be found in the literature .Scientific Research Applications
Coordination Chemistry
This compound has been utilized in the synthesis of coordination polymers, such as those involving nickel (II) ions . These materials are of interest for their unique properties and potential applications in catalysis, magnetic materials, and gas storage. The ability of N-[2-(4-bromophenoxy)ethyl]-N-methylamine to act as a ligand can lead to the formation of complex structures with interesting chemical and physical properties.
Anticancer Research
Derivatives of N-[2-(4-bromophenoxy)ethyl]-N-methylamine have been explored for their anticancer properties. Research into similar compounds has shown promise in the design of molecules that can interact with cancer cells, potentially leading to new treatments . The presence of the bromophenoxy group is significant in this context, as it can be modified to target specific cellular mechanisms.
Future Directions
Mechanism of Action
Target of Action
The primary targets of N-[2-(4-bromophenoxy)ethyl]-N-methylamine are currently unknown. This compound is a unique chemical provided by Sigma-Aldrich for early discovery researchers
Result of Action
A structurally similar compound, {1- [2- (4-bromophenoxy)ethyl]-1h-benzimidazol-2-yl}methanol, has been shown to induce apoptosis in cancer cells and inhibit the growth of bacteria and viruses. It’s important to note that the effects of N-[2-(4-bromophenoxy)ethyl]-N-methylamine may differ due to structural differences.
properties
IUPAC Name |
2-(4-bromophenoxy)-N-methylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO/c1-11-6-7-12-9-4-2-8(10)3-5-9/h2-5,11H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQNXQWMKSFFKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCOC1=CC=C(C=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90366728 |
Source
|
| Record name | N-[2-(4-bromophenoxy)ethyl]-N-methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90366728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-bromophenoxy)ethyl]-N-methylamine | |
CAS RN |
743456-85-1 |
Source
|
| Record name | 2-(4-Bromophenoxy)-N-methylethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=743456-85-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[2-(4-bromophenoxy)ethyl]-N-methylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90366728 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [2-(4-bromophenoxy)ethyl](methyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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